1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine

• IUPAC Name: [4-(2-chloro-4-nitrophenyl)piperazin-1-yl]-(2-iodophenyl)methanone
• InChI: InChI=1S/C17H15ClIN3O3/c18-14-11-12(22(24)25)5-6-16(14)20-7-9-21(10-8-20)17(23)13-3-1-2-4-15(13)19/h1-6,11H,7-10H2
• InChI Key: UGTMHOYZUNBGLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C(=O)C3=CC=CC=C3I
• Molecular Formula: C17H15ClIN3O3
• Molecular Weight: 471.7 g/mol

Description

1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine, also known as CNB-101, is a novel compound that has been synthesized for various scientific research applications. The compound has shown promising results in preclinical studies and has the potential to be used in the treatment of various neurological disorders.

Mechanism of Action

1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine acts as a multi-target agent, interacting with various receptors and enzymes in the brain. The compound has been shown to modulate the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for learning and memory. 1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine also interacts with the sigma-1 receptor, a protein that is involved in various cellular processes, including neurotransmitter release and calcium regulation.
Biochemical and Physiological Effects:
1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine has been shown to have various biochemical and physiological effects in preclinical studies. The compound has been shown to reduce oxidative stress and inflammation in the brain, improve cognitive function, and enhance neuroprotection. 1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine has also been shown to have analgesic effects in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. 1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine has also been shown to have a good safety profile in preclinical studies. However, one limitation of 1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine is that it has poor solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for the research and development of 1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine. One potential application of the compound is in the treatment of Alzheimer's disease, where it has shown promising results in improving cognitive function and reducing amyloid-beta pathology. 1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine may also have potential as a treatment for neuropathic pain, where it has shown analgesic effects in animal models. Further research is needed to better understand the mechanisms of action of 1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine and its potential applications in various neurological disorders.

Synthesis Methods

1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine can be synthesized through a multi-step process involving the reaction of 2-chloro-4-nitroaniline with 2-iodobenzoic acid to form the intermediate, 2-(2-iodobenzoyl)-4-nitroaniline. This intermediate is then coupled with piperazine to form 1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine.

Scientific Research Applications

1-(2-chloro-4-nitrophenyl)-4-(2-iodobenzoyl)piperazine has been extensively studied in preclinical models for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and neuropathic pain. The compound has shown promising results in improving cognitive function and reducing inflammation and oxidative stress in the brain.